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Compound of Interest

Compound Name: 4-Oxohexanal

Cat. No.: B8731499

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development settings. 4-Oxohexanal is a chemical with limited publicly available safety
data. The information herein is compiled from general principles of chemical safety and data on
analogous compounds. A comprehensive, substance-specific risk assessment should be
conducted before handling.

Introduction

4-Oxohexanal is a dicarbonyl compound that has been identified as a lipid peroxidation
product derived from w-3 fatty acids.[1] Its reactivity and potential for biological interaction
necessitate a thorough understanding of its safety and handling precautions. Research has
indicated that 4-Oxohexanal is mutagenic in the Ames test, suggesting the potential for DNA
damage.[1] This guide provides a summary of the known safety information, handling
procedures, and emergency protocols to ensure the safe use of 4-Oxohexanal in a laboratory
setting.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) with comprehensive GHS classification for 4-
Oxohexanal is not readily available, based on the known reactivity of aldehydes and related
compounds, it should be handled as a substance with the following potential hazards:
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Skin Irritation: Aldehydes are known to cause skin irritation upon contact.

Eye Irritation: Contact with eyes is likely to cause serious irritation.

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

Flammability: While specific data is lacking, similar short-chain aldehydes are flammable
liquids.

Quantitative Data Summary

Specific quantitative toxicological data for 4-Oxohexanal, such as LD50 values, are not
available in the public domain. The table below provides physical and chemical properties that
are relevant to its safe handling.

Property Value

Molecular Formula CeH1002

Molecular Weight 114.14 g/mol

Boiling Point 439.21 K (calculated)

Melting Point 249.31 K (calculated)

logP (Octanol/Water) 0.945 (calculated)

Vapor Pressure 0.196 mmHg at 25°C (for 4-oxo-2-hexenal)
Density 0.969 g/cm? (for 4-oxo-2-hexenal)

Note: Some data points are for the related compound 4-oxo-2-hexenal or are calculated values
due to the lack of experimental data for 4-Oxohexanal.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-Oxohexanal are not
publicly available. However, the following represents a generalized methodology for acute oral
toxicity testing based on established guidelines, such as those from the OECD.
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General Protocol for Acute Oral Toxicity Assessment
(Up-and-Down Procedure)

Objective: To determine the acute oral toxicity (LD50) of a substance.

Test System: Typically, a mammalian species such as rats or mice.

Methodology:

Animal Selection: Healthy, young adult animals of a single sex (usually females, as they are
often slightly more sensitive) are selected.

Housing and Acclimatization: Animals are housed in appropriate conditions with controlled
temperature, humidity, and light cycle, and are acclimatized to the laboratory environment
before the study begins.

Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., water, corn oil)
to the desired concentrations.

Administration: A single dose of the substance is administered to an animal by gavage.

Observation: The animal is observed for signs of toxicity and mortality for a defined period,
typically 14 days. Observations include changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior pattern.

Dose Adjustment:

o If the animal survives, the next animal is given a higher dose.

o If the animal dies, the next animal is given a lower dose.

Data Analysis: The results are analyzed using a statistical method to calculate the estimated
LD50 with confidence intervals.

Personal Protective Equipment (PPE)
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Proper personal protective equipment is essential when handling 4-Oxohexanal to minimize
exposure.

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
o Skin Protection:
o Alaboratory coat should be worn at all times.

o Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Gloves must be
inspected for integrity before use and changed frequently.

» Respiratory Protection: Handling should be conducted in a well-ventilated area, preferably
within a chemical fume hood. If there is a risk of inhalation, a respirator with an appropriate
organic vapor cartridge should be used.

o Footwear: Closed-toe shoes must be worn in the laboratory.

Handling and Storage

» Handling:

o

Avoid contact with skin, eyes, and clothing.

[¢]

Avoid inhalation of vapors.

[¢]

Use only in a well-ventilated area or a chemical fume hood.

o

Keep away from sources of ignition.

o

Take precautionary measures against static discharge.

e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.
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Emergency Procedures
Spill Response
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Caption: Workflow for responding to a 4-Oxohexanal spill.

First Aid Measures
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Caption: First aid procedures for 4-Oxohexanal exposure.
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Seek medical attention if irritation develops or persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Disposal Considerations

Dispose of 4-Oxohexanal and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the chemical to enter drains or
waterways.

This technical guide is intended to provide a foundation for the safe handling of 4-Oxohexanal.
It is imperative that all users consult with their institution's safety office and adhere to all
established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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